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Compound of Interest

Compound Name: 5-Nitropyrimidine-2,4-diamine

Cat. No.: B043640 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and biological

properties of 2,4-Diamino-5-nitropyrimidine (CAS 18620-73-0), a synthetic heterocyclic amine

with significant potential in medicinal chemistry. This document details its physicochemical

characteristics, synthesis, and its primary mechanism of action as an inhibitor of dihydrofolate

reductase (DHFR), a critical enzyme in DNA synthesis and cell proliferation. The guide includes

detailed experimental protocols for its synthesis and biological evaluation, along with a

visualization of the DHFR signaling pathway. Quantitative data is presented in structured tables

for ease of reference and comparison, making this a valuable resource for researchers in

oncology and drug development.

Chemical Information
2,4-Diamino-5-nitropyrimidine is an organic compound featuring a pyrimidine ring substituted

with two amino groups and a nitro group. These functional groups contribute to its chemical

reactivity and biological activity. It is typically a solid at room temperature and shows solubility

in polar solvents.[1]
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A summary of the key physicochemical properties of 2,4-Diamino-5-nitropyrimidine is provided

in the table below.

Property Value Source

CAS Number 18620-73-0 [2][3]

Molecular Formula C₄H₅N₅O₂ [1][2][3]

Molecular Weight 155.11 g/mol [2][3]

IUPAC Name 5-nitropyrimidine-2,4-diamine [2]

Synonyms

2,4-Diamino-5-nitropyrimidine,

5-Nitro-2,4-pyrimidinediamine,

NSC 122004

[1][3]

Appearance Solid [1]

Solubility Soluble in polar solvents [1]
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Synthesis
The synthesis of 2,4-Diamino-5-nitropyrimidine can be achieved through the nitration of a 2,4-

diaminopyrimidine precursor. While a specific protocol for the title compound is not readily

available in peer-reviewed literature, a general method can be adapted from the synthesis of

structurally similar compounds, such as 2,4-diamino-6-hydroxy-5-nitropyrimidine.[4][5][6]

Experimental Protocol: Synthesis of 2,4-Diamino-5-
nitropyrimidine
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Materials:

2,4-Diaminopyrimidine

Fuming nitric acid

Concentrated sulfuric acid

Dichloromethane

Water

Ice

Procedure:

In a reaction vessel, dissolve 2,4-diaminopyrimidine in concentrated sulfuric acid at a

controlled temperature, typically between 30-35°C.

Slowly add fuming nitric acid dropwise to the solution while maintaining the temperature.

After the addition is complete, continue to stir the reaction mixture at the same temperature

for a specified period, for instance, 2 hours, to ensure the completion of the nitration

reaction.[4]

Upon completion, cool the reaction mixture to a lower temperature (e.g., -5 to 0°C) to induce

crystallization of the product.[4]

Filter the crude product and wash it sequentially with dichloromethane and water to remove

impurities.[4]

Dry the resulting solid to obtain 2,4-Diamino-5-nitropyrimidine.

Note: This is a generalized protocol and should be optimized for safety and yield in a laboratory

setting.

Biological Activity and Mechanism of Action
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2,4-Diamino-5-nitropyrimidine has been identified as a potent antiproliferative agent.[1] It

exhibits high, preferential binding activity to the enzyme dihydrofolate reductase (DHFR),

competing with its natural substrate, dihydrofolic acid.[3] DHFR is a crucial enzyme in the folate

metabolic pathway, responsible for the reduction of dihydrofolate to tetrahydrofolate.

Tetrahydrofolate and its derivatives are essential cofactors for the synthesis of purines and

thymidylate, which are fundamental building blocks for DNA synthesis and cell replication.[7][8]

By inhibiting DHFR, 2,4-Diamino-5-nitropyrimidine disrupts DNA synthesis, leading to the

inhibition of cell division and ultimately cell death in rapidly proliferating cells, such as cancer

cells.[1] This mechanism is a well-established target for cancer chemotherapy.[8]

Signaling Pathway
The inhibitory action of 2,4-Diamino-5-nitropyrimidine on the DHFR pathway is depicted below.

Caption: Inhibition of the Dihydrofolate Reductase (DHFR) Pathway.

Anticancer Activity
While specific IC50 values for 2,4-Diamino-5-nitropyrimidine are not extensively reported in the

public domain, it has been shown to inhibit the growth of cancer cell lines, including HepG2

(liver carcinoma) and MCF-7 (breast adenocarcinoma).[1] The table below provides a

placeholder for quantitative anticancer activity data, which would typically be determined using

cell viability assays.

Cell Line Cancer Type IC50 (µM) Reference

HepG2 Liver Carcinoma Data not available [1]

MCF-7
Breast

Adenocarcinoma
Data not available [1]

Experimental Protocols for Biological Evaluation
Dihydrofolate Reductase (DHFR) Inhibition Assay
This protocol outlines a colorimetric assay to screen for DHFR inhibitors. The activity of DHFR

is monitored by the decrease in absorbance at 340 nm, which corresponds to the oxidation of

NADPH.
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Materials:

Purified DHFR enzyme

DHFR Assay Buffer

Dihydrofolate (DHFR substrate)

NADPH

2,4-Diamino-5-nitropyrimidine (test compound)

Methotrexate (positive control inhibitor)

96-well clear flat-bottom plate

Multi-well spectrophotometer

Procedure:

Reagent Preparation:

Prepare a working solution of DHFR Assay Buffer.

Reconstitute NADPH and prepare a stock solution.

Prepare a stock solution of the DHFR substrate.

Prepare a stock solution of 2,4-Diamino-5-nitropyrimidine in a suitable solvent (e.g.,

DMSO).

Prepare a stock solution of Methotrexate.

Assay Protocol:

In a 96-well plate, add the DHFR Assay Buffer to wells designated for the enzyme control,

inhibitor control, and test compound.
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Add the test compound (2,4-Diamino-5-nitropyrimidine) at various concentrations to the

respective wells.

Add the positive control inhibitor (Methotrexate) to the inhibitor control wells.

Add the DHFR enzyme solution to all wells except the background control.

Add the diluted NADPH solution to all wells.

Incubate the plate at room temperature for 10-15 minutes, protected from light.

Initiate the reaction by adding the DHFR substrate solution to all wells.

Measurement:

Immediately measure the absorbance at 340 nm in kinetic mode for 10-20 minutes at

room temperature.[9][10]

Data Analysis:

Calculate the rate of NADPH consumption (decrease in absorbance over time).

Determine the percent inhibition for each concentration of the test compound relative to

the enzyme control.

Calculate the IC50 value, which is the concentration of the inhibitor that causes 50%

inhibition of DHFR activity.

Workflow Diagram:

Caption: Workflow for a DHFR Inhibition Assay.

Cell Viability (MTT) Assay
The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an

indicator of cell viability, proliferation, and cytotoxicity.

Materials:
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Cancer cell lines (e.g., HepG2, MCF-7)

Cell culture medium

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin

Trypsin-EDTA

Phosphate Buffered Saline (PBS)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization solution (e.g., DMSO or SDS)

96-well cell culture plates

Multi-well spectrophotometer

Procedure:

Cell Seeding:

Culture the desired cancer cell lines in appropriate medium supplemented with FBS and

antibiotics.

Harvest the cells and seed them into a 96-well plate at a predetermined density.

Incubate the plate overnight to allow the cells to attach.

Compound Treatment:

Prepare serial dilutions of 2,4-Diamino-5-nitropyrimidine in the cell culture medium.

Remove the old medium from the wells and add the medium containing different

concentrations of the test compound.
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Include wells with untreated cells as a negative control and wells with a known cytotoxic

agent as a positive control.

Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

MTT Addition and Incubation:

Add MTT solution to each well and incubate for 2-4 hours at 37°C. During this time, viable

cells will reduce the yellow MTT to purple formazan crystals.

Formazan Solubilization:

Carefully remove the medium containing MTT.

Add a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

[11]

Absorbance Measurement:

Measure the absorbance of each well at a wavelength of 570 nm using a multi-well

spectrophotometer.[11]

Data Analysis:

Calculate the percentage of cell viability for each concentration of the test compound

compared to the untreated control.

Plot the percentage of cell viability against the compound concentration and determine the

IC50 value.

Workflow Diagram:

Caption: Workflow for a Cell Viability (MTT) Assay.

Conclusion
2,4-Diamino-5-nitropyrimidine (CAS 18620-73-0) is a promising chemical entity for the

development of novel anticancer therapeutics. Its established mechanism of action as a
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dihydrofolate reductase inhibitor provides a strong rationale for its antiproliferative properties.

This technical guide has consolidated the available chemical and biological information,

including detailed experimental protocols and a visual representation of its target pathway.

Further research to determine specific IC50 values against a broader panel of cancer cell lines

and to evaluate its in vivo efficacy and safety profile is warranted to fully elucidate its

therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b043640?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

